Cas no 63165-49-1 (Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro-)
63165-49-1 structure
Product Name:Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro-
CAS No:63165-49-1
MF:C7HBr4FO2
MW:455.696042776108
CID:1645767
Update Time:2024-09-12
Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro-
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- Inchi: 1S/C7HBr4FO2/c8-2-1(7(13)14)3(9)6(12)5(11)4(2)10/h(H,13,14)
- InChI Key: ZFRXOEMMLSAXHG-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(Br)C(F)=C(Br)C(Br)=C1Br
Computed Properties
- Exact Mass: 451.66923
Experimental Properties
- Density: 2.666±0.06 g/cm3(Predicted)
- Melting Point: 196-198 °C
- Boiling Point: 397.9±42.0 °C(Predicted)
- PSA: 37.3
- pka: 0.54±0.10(Predicted)
Benzoic acid, 2,3,4,6-tetrabromo-5-fluoro- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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